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Compound of Interest

Compound Name: 4-Isopropylphenylacetaldehyde

Cat. No.: B1208413 Get Quote

An In-depth Technical Guide to 4-Isopropylphenylacetaldehyde

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 4-Isopropylphenylacetaldehyde,

a compound with applications in the fragrance, flavor, and pharmaceutical industries. This

document details its chemical properties, synthesis, biological activity, and potential

applications in drug development, presenting data in a structured format for scientific and

research audiences.

Physicochemical Properties
4-Isopropylphenylacetaldehyde, also known as Cuminaldehyde, is an aromatic aldehyde. Its

core physicochemical properties are summarized below.
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Property Value Reference

Molecular Formula C11H14O [1][2][3]

Molecular Weight 162.23 g/mol [1][2][3][4]

CAS Number 4395-92-0 [1][3][4]

Appearance Solid [3][5]

Odor
Characteristic bark, earthy,

green
[5]

Boiling Point 248.94°C (estimate) [5]

Density 0.9411 (estimate) [5]

Refractive Index 1.5400 (estimate) [5]

LogP 3.12 [5]

Synthesis of 4-Isopropylphenylacetaldehyde
A common method for the synthesis of 4-Isopropylphenylacetaldehyde involves the reaction

of cumyl magnesium chloride with ethyl formate or triethyl orthoformate, followed by acid

hydrolysis of the resulting acetal.[5]

Experimental Protocol: Synthesis via Grignard Reaction
Grignard Reagent Formation: Prepare cumyl magnesium chloride by reacting 4-

isopropylbenzyl chloride with magnesium turnings in an anhydrous ether solvent, such as

diethyl ether or tetrahydrofuran, under an inert atmosphere (e.g., nitrogen or argon).

Reaction with Formate Ester: Slowly add ethyl formate or triethyl orthoformate to the

Grignard reagent solution at a controlled temperature, typically 0-5°C, with continuous

stirring. The reaction is exothermic and should be cooled to maintain the desired

temperature.

Hydrolysis: After the addition is complete, the reaction mixture is stirred for several hours at

room temperature. Subsequently, the mixture is carefully quenched by the slow addition of a
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saturated aqueous solution of a weak acid, such as ammonium chloride or oxalic acid, to

hydrolyze the intermediate acetal to the desired aldehyde.[6]

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with an organic solvent (e.g., diethyl ether). The combined organic extracts are

washed with brine, dried over an anhydrous salt like magnesium sulfate, and the solvent is

removed under reduced pressure. The crude product is then purified by vacuum distillation to

yield pure 4-Isopropylphenylacetaldehyde.

Cumyl Magnesium Chloride + Ethyl Formate
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Caption: Synthesis workflow for 4-Isopropylphenylacetaldehyde.
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Biological Activity and Mechanism of Action
4-Isopropylphenylacetaldehyde has been identified as a phosphodiesterase (PDE) inhibitor.

[4] PDEs are enzymes that break down cyclic adenosine monophosphate (cAMP) and cyclic

guanosine monophosphate (cGMP), which are important second messengers in various

signaling pathways. By inhibiting PDEs, 4-Isopropylphenylacetaldehyde can increase

intracellular levels of cAMP, leading to downstream effects on cellular processes.[4] This

mechanism of action is relevant in various physiological contexts, including neurotransmitter

release.[4]
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Caption: Inhibition of PDE by 4-Isopropylphenylacetaldehyde.

Applications in Research and Drug Development
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The role of 4-Isopropylphenylacetaldehyde as a PDE inhibitor makes it a compound of

interest for drug development, particularly in the context of neurological disorders.[4] The

modulation of cAMP signaling pathways has therapeutic implications in conditions such as

Alzheimer's disease.[4] Furthermore, its use as a chemical intermediate in the synthesis of

more complex pharmaceutical compounds is an area of active investigation.[7] The fragrance

and flavor industries also utilize this compound for its distinct scent and taste profile.[5][7]

Safety and Toxicology
While not considered highly toxic, appropriate safety precautions should be taken when

handling 4-Isopropylphenylacetaldehyde, as prolonged exposure may cause skin and eye

irritation.[7]

Endpoint Result Reference

Cytotoxicity
Positive in BlueScreen assay

(<80% relative cell density)
[1]

Genotoxicity Positive in BlueScreen assay [1]

Mutagenicity

No data available for the

compound itself. Read-across

material 3-(p-

isopropylphenyl)propionaldehy

de was non-mutagenic in a

bacterial reverse mutation

assay.

[1]

Clastogenicity

No data available for the

compound itself. Read-across

material 3-(p-

isopropylphenyl)propionaldehy

de was non-clastogenic in an

in vitro micronucleus test.

[1]

Subchronic Reference Dose

(RfD)
0.045 mg/kg/day [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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